Cas no 1248687-30-0 (N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine)

• Product Name: N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine
• CAS No: 1248687-30-0
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 4691165
• Update Time: 2025-06-15

N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-fluorobenzyl)-N-ethylethanamine
• AM86437
• N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine

• Inchi： 1S/C11H15BrFN/c1-3-14(4-2)8-9-5-6-10(13)7-11(9)12/h5-7H,3-4,8H2,1-2H3
• InChI Key： IMDAPGCKAALKNE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN(CC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Topological Polar Surface Area: 3.2

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 290.9±20.0 °C at 760 mmHg
• Flash Point: 129.8±21.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine

Introduction to N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine (CAS No. 1248687-30-0)

N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine, with the chemical formula C₁₀H₁₃BrFNO, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents. The structure of N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine features a benzyl group substituted with a bromine atom at the 2-position and a fluorine atom at the 4-position, combined with an ethylamine moiety. Such structural features make it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The CAS number 1248687-30-0 serves as a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. Its molecular weight is approximately 246.11 g/mol, and it typically exists as a white to off-white crystalline solid under standard conditions. The compound's solubility profile is such that it exhibits moderate solubility in organic solvents like dichloromethane and ethanol but limited solubility in water, which is a common characteristic among many pharmaceutical intermediates.

In recent years, N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine has been explored for its utility in the synthesis of biologically active molecules. The brominated and fluorinated aromatic ring present in its structure provides a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are prevalent in many drug candidates.

One of the most compelling applications of N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of the bromo and fluoro substituents, researchers can design molecules that specifically target aberrant kinase activity. For instance, recent studies have demonstrated the use of this compound as a building block for inhibitors of tyrosine kinases, which are critical targets in oncology.

The fluorine atom at the 4-position of the benzyl ring is particularly noteworthy, as fluorine substitution can significantly influence the pharmacokinetic properties of a drug candidate. Fluorinated compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacological profiles. This has led to an increased interest in fluorinated intermediates like N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine for medicinal chemistry applications.

Recent advancements in computational chemistry have also highlighted the potential of N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine as a scaffold for drug discovery. Molecular modeling studies suggest that modifications around the benzyl group can yield compounds with optimized pharmacological properties. For example, replacing the ethylamine moiety with other nitrogen-containing heterocycles could lead to novel scaffolds with improved bioavailability and reduced toxicity.

The synthesis of N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes bromination and fluorination of benzyl halides followed by nucleophilic substitution with ethylamine. These reactions are well-established and can be optimized for high yields and purity, making this compound readily accessible for further derivatization.

In conclusion, N-(2-Bromo-4-fluorobenzyl)-N-ethylethanamine (CAS No. 1248687-30-0) is a valuable intermediate in pharmaceutical research. Its unique structural features, combined with its reactivity, make it an attractive building block for the synthesis of biologically active molecules. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.